Cas no 1213480-21-7 ((2R)-2-amino-2-3-nitro-5-(trifluoromethyl)phenylethan-1-ol)

• Product Name: (2R)-2-amino-2-3-nitro-5-(trifluoromethyl)phenylethan-1-ol
• CAS No: 1213480-21-7
• MF: C₉H₉F₃N₂O₃
• MW: 250.174572706223
• MDL: MFCD11509855
• CID: 5602710
• PubChem ID: 66515572
• Update Time: 2025-05-30

(2R)-2-amino-2-3-nitro-5-(trifluoromethyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1213480-21-7
• AKOS015930093
• CS-0352995
• (2R)-2-AMINO-2-[3-NITRO-5-(TRIFLUOROMETHYL)PHENYL]ETHAN-1-OL
• (r)-2-Amino-2-(3-nitro-5-(trifluoromethyl)phenyl)ethan-1-ol
• EN300-1929998
• Benzeneethanol, β-amino-3-nitro-5-(trifluoromethyl)-, (βR)-
• (2R)-2-amino-2-3-nitro-5-(trifluoromethyl)phenylethan-1-ol

• MDL： MFCD11509855
• Inchi： 1S/C9H9F3N2O3/c10-9(11,12)6-1-5(8(13)4-15)2-7(3-6)14(16)17/h1-3,8,15H,4,13H2/t8-/m0/s1
• InChI Key： HIBQVSCCGHUXBL-QMMMGPOBSA-N
• SMILES： FC(C1=CC(=CC(=C1)[C@H](CO)N)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 250.05652664g/mol
• Monoisotopic Mass: 250.05652664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 92.1Ų

Experimental Properties

• Density: 1.475±0.06 g/cm3(Predicted)
• Boiling Point: 331.5±42.0 °C(Predicted)
• pka: 12.26±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on (2R)-2-amino-2-3-nitro-5-(trifluoromethyl)phenylethan-1-ol

(2R)-2-amino-2-(3-nitro-5-trifluoromethylphenyl)ethan-1-ol: A Comprehensive Overview

The compound with CAS No. 1213480-21-7, commonly referred to as (2R)-2-amino-2-(3-nitro-5-trifluoromethylphenyl)ethan-1-ol, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its chiral center at the second carbon atom, which imparts stereochemical properties that are crucial for its biological activity. The molecule consists of an amino group, a hydroxyl group, and a substituted phenyl ring with nitro and trifluoromethyl substituents, making it a versatile building block for advanced chemical synthesis.

Recent studies have highlighted the importance of (2R)-configuration in determining the pharmacokinetic and pharmacodynamic properties of this compound. The presence of the trifluoromethyl group on the phenyl ring enhances the molecule's lipophilicity, which is essential for improving its bioavailability. Additionally, the nitro group introduces electron-withdrawing effects, which can influence the reactivity and selectivity of the compound in various chemical reactions.

One of the most promising applications of this compound lies in its potential as a precursor for drug development. Researchers have explored its role in synthesizing bioactive molecules targeting neurodegenerative diseases, such as Alzheimer's and Parkinson's. The stereochemistry of the compound plays a pivotal role in determining its interaction with biological targets, making it a valuable asset in medicinal chemistry.

Moreover, the hydroxyl group present in the molecule enables it to participate in hydrogen bonding, which is critical for stabilizing protein-ligand interactions. This property has been leveraged in designing inhibitors for enzymes involved in cancer progression. Recent findings suggest that derivatives of this compound exhibit potent anti-proliferative activity against various cancer cell lines, indicating its potential as an anti-cancer agent.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and stereoselective reductions. The use of chiral catalysts has been shown to enhance the enantiomeric excess of the product, ensuring high purity and consistency in large-scale production.

The trifluoromethyl group also contributes to the molecule's stability under harsh chemical conditions, making it suitable for use in harsh industrial processes. This feature has led to its exploration in materials science applications, such as polymer synthesis and catalysis.

Recent advancements in computational chemistry have enabled researchers to predict the molecular interactions of this compound with greater accuracy. Molecular docking studies have revealed that the nitro group interacts favorably with key residues in target proteins, suggesting its potential as a lead compound for drug discovery.

In conclusion, (2R)-2-amino-2-(3-nitro-5-trifluoromethylphenyl)ethan-1-ol is a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure and stereochemical properties make it an invaluable tool for advancing scientific research and developing innovative solutions in various fields.